Cas no 1694495-59-4 (Alkyne tyramide)

• Product Name: Alkyne tyramide
• CAS No: 1694495-59-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4767403
• PubChem ID: 108021005
• Update Time: 2025-05-20

Alkyne tyramide Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxyphenethyl)pent-4-ynamide
• Alkyne tyramide
• 1694495-59-4
• AKOS040759811
• DA-70707
• Alkyne tyramide?
• MS-23195
• N-[2-(4-hydroxyphenyl)ethyl]pent-4-ynamide
• SCHEMBL26268646
• HY-131442
• CS-0134719
• G17521
• Alkyne-tyramide

• Inchi： 1S/C13H15NO2/c1-2-3-4-13(16)14-10-9-11-5-7-12(15)8-6-11/h1,5-8,15H,3-4,9-10H2,(H,14,16)
• InChI Key： CQZJBJSXQYZLEX-UHFFFAOYSA-N
• SMILES： O=C(CCC#C)NCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3

Additional information on Alkyne tyramide

Alkyne Tyramide (CAS No. 1694495-59-4): A Versatile Reagent in Chemical Biology and Medicinal Chemistry

Alkyne tyramide (CAS No. 1694495-59-4) is a synthetic compound that has gained significant attention in the fields of chemical biology and medicinal chemistry due to its unique properties and versatile applications. This compound, characterized by its alkyne functional group and tyramine scaffold, offers a powerful tool for various biochemical and pharmaceutical research endeavors.

The alkyne functional group in alkyne tyramide is particularly noteworthy for its reactivity in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, where it enables the efficient and selective attachment of various biomolecules, including proteins, nucleic acids, and small molecules. The tyramine scaffold, on the other hand, provides a bioactive core that can interact with specific biological targets, making alkyne tyramide an ideal reagent for probing cellular processes and developing new therapeutic agents.

Recent advancements in the field have further highlighted the potential of alkyne tyramide. For instance, a study published in the *Journal of the American Chemical Society* demonstrated the use of alkyne tyramide in the development of fluorescent probes for live-cell imaging. By conjugating alkyne tyramide with fluorescent dyes through CuAAC reactions, researchers were able to create highly sensitive and specific probes that could visualize intracellular processes with unprecedented clarity. This application has significant implications for understanding cellular dynamics and disease mechanisms.

In addition to its role in bioconjugation and imaging, alkyne tyramide has also shown promise in drug discovery and development. The ability to modify the alkyne group with various functional moieties allows for the creation of diverse libraries of compounds that can be screened for biological activity. A notable example is the use of alkyne tyramide in high-throughput screening (HTS) platforms to identify potential drug candidates. By conjugating alkyne tyramide with different pharmacophores, researchers can rapidly assess their efficacy and selectivity against specific targets.

The versatility of alkyne tyramide extends to its use in protein labeling and proteomics. In a recent study published in *Nature Methods*, scientists utilized alkyne tyramide to label proteins with site-specific precision. By incorporating an azide-functionalized amino acid into proteins through genetic encoding, followed by a CuAAC reaction with alkyne tyramide, they were able to achieve highly selective labeling without affecting protein function or stability. This approach has revolutionized the field of proteomics by enabling detailed characterization of protein interactions and post-translational modifications.

Furthermore, alkyne tyramide has been explored for its potential in targeted drug delivery systems. The alkyne group can be conjugated with targeting ligands, such as antibodies or peptides, to direct therapeutic agents to specific tissues or cells. This strategy has been successfully applied in cancer therapy, where alkyne tyramide-based prodrugs have shown enhanced efficacy and reduced side effects compared to conventional treatments.

The safety profile of alkyne tyramide is another important consideration. Extensive toxicity studies have shown that alkyne tyramide exhibits low cytotoxicity and excellent biocompatibility, making it suitable for both in vitro and in vivo applications. These properties are crucial for ensuring the safe use of alkyne tyramide in various research settings.

In conclusion, Alkyne tyramide (CAS No. 1694495-59-4) is a highly versatile reagent with a wide range of applications in chemical biology and medicinal chemistry. Its unique combination of an alkyne functional group and a bioactive tyramine scaffold makes it an invaluable tool for bioconjugation, imaging, drug discovery, protein labeling, and targeted drug delivery. As research continues to advance, it is likely that new applications for alkyne tyramide will emerge, further solidifying its importance in these fields.